(Z)-2-(3-methylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl dimethylcarbamate

• IUPAC Name: [(2Z)-2-[(3-methylphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] N,N-dimethylcarbamate
• InChI: InChI=1S/C19H17NO4/c1-12-5-4-6-13(9-12)10-17-18(21)15-8-7-14(11-16(15)24-17)23-19(22)20(2)3/h4-11H,1-3H3/b17-10-
• InChI Key: UDUXDPRVKPJALW-YVLHZVERSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OC(=O)N(C)C
• Isomeric SMILES: CC1=CC(=CC=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OC(=O)N(C)C
• Molecular Formula: C19H17NO4
• Molecular Weight: 323.3 g/mol
• CAS No.: 622793-79-7

Description

(Z)-2-(3-methylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl dimethylcarbamate is a useful research compound. Its molecular formula is C19H17NO4 and its molecular weight is 323.348. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Derivatives: A study by Gabriele et al. (2006) detailed a new synthesis approach for derivatives related to the compound, focusing on 2,3-dihydrobenzo[1,4]dioxine and 3,4-dihydro-2H-benzo[1,4]oxazine derivatives. They used a tandem oxidative aminocarbonylation-cyclization process, demonstrating stereoselectivity in the formation of Z isomers (Gabriele et al., 2006).

Environmental and Agricultural Applications

• Nanoparticle Carrier Systems: Campos et al. (2015) researched polymeric and solid lipid nanoparticles as carrier systems for agricultural fungicides. They found that encapsulation in nanoparticles altered release profiles and reduced toxicity, providing a potential application for similar carbamate compounds (Campos et al., 2015).
• Photocatalytic Degradation in Environment: Mahalakshmi et al. (2007) studied the photocatalytic degradation of carbofuran, a compound structurally similar to the requested compound, using semiconductor oxides. This research is significant for environmental cleanup applications (Mahalakshmi et al., 2007).

Photodynamic Therapy and Cancer Treatment

• Phthalocyanine for Photodynamic Therapy: Pişkin et al. (2020) synthesized a new zinc phthalocyanine with potential for photodynamic therapy in cancer treatment, showcasing the application of similar benzofuran derivatives in medical research (Pişkin et al., 2020).

Potential in Material Science

• Corrosion Inhibition: Saady et al. (2018) investigated indanones derivatives, which share a similar structural motif with the compound , for their anti-corrosive properties on mild steel in acidic solutions. This research indicates potential applications in material science and corrosion prevention (Saady et al., 2018).